1-Benzyl-3'-(4-chlorophenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione

• IUPAC Name: 1'-benzyl-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C23H17ClN2O2S/c24-17-10-12-18(13-11-17)26-21(27)15-29-23(26)19-8-4-5-9-20(19)25(22(23)28)14-16-6-2-1-3-7-16/h1-13H,14-15H2
• InChI Key: WETPEYNHAFWCBO-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2(S1)C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H17ClN2O2S
• Molecular Weight: 420.9 g/mol

Description

The compound “1-Benzyl-3’-(4-chlorophenyl)-1,2-dihydrospiro[indole-3,2’-[1,3]thiazolidine]-2,4’-dione” is a derivative of indole. Indole derivatives are known for their wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. They are often considered as a “privileged scaffold” within the drug discovery arena.

Synthesis Analysis

The synthesis of indole derivatives is a topic of interest in organic chemistry. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence. This procedure is very rapid, operationally straightforward, generally high yielding and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products.

Chemical Reactions Analysis

Indole derivatives are versatile building blocks in synthesis, providing access to diverse heterocycles. They are also substrates for asymmetric dearomatisation. The combination of Fischer indole synthesis and indole N-alkylation is inherently geared towards successful application as a rapid one-pot process.

Physical And Chemical Properties Analysis

Indole is known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature. They are crystalline colorless in nature with specific odors.

Mechanism of Action

The mechanism of action of indole derivatives can vary depending on their structure and the specific biological activity they exhibit. For example, some indole derivatives have been reported as antiviral agents.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The development of new methodologies for the construction of this ever relevant heteroaromatic ring continues to be a topic of interest.